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Compound of Interest

1H,1H,2H,2H-
Compound Name: ] )
Perfluorododecyltrimethoxysilane

CAS No.: 123445-18-1

Cat. No.: B3039630

Get Quote

Executive Summary & Nomenclature Clarification

This technical guide provides an authoritative analysis of the fluorosilane coupling agent CAS
83048-65-1. Itis critical to first address a pervasive nomenclature discrepancy within
biomedical and materials science literature. While occasionally mischaracterized in published
studies as 1H,1H,2H,2H-perfluorododecyltrimethoxysilane, its strictly accurate IUPAC
designation is 1H,1H,2H,2H-perfluorodecyltrimethoxysilane (also known as
heptadecafluorodecyltrimethoxysilane, or FAS-17)[1],[2].

The "17" denotes the seventeen fluorine atoms attached to the ten-carbon chain, distinguishing
it from the true dodecyl homologue (FAS-21, CAS 123445-18-1)[3]. FAS-17 is a premier
surface-modification agent utilized extensively to engineer ultra-low surface energy Self-
Assembled Monolayers (SAMs) for superhydrophobic coatings, microfluidics, and advanced
drug delivery vehicles[4],[1].

Physicochemical Profile
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The efficacy of FAS-17 stems from its bifunctional molecular architecture: a reactive
trimethoxysilane headgroup that anchors to substrates, and a highly fluorinated, inert tail that
repels both aqueous and organic phases[4].

Table 1: Quantitative Chemical and Physical Properties of CAS 83048-65-1

Property Value Mechanistic Significance

Primary identifier for regulatory
CAS Number 83048-65-1 ] _
compliance and sourcing.

17 highly electronegative
_ _ fluorine atoms create a dense
Chemical Formula C13H13F1703sSi _
electron cloud, drastically

lowering surface energy.

High mass dictates lower

_ vapor pressure; requires

Molecular Weight 568.30 g/mol ] )
sustained heat for effective

vapor-phase deposition.

High thermal stability allows for
N ) high-temperature post-
Boiling Point 247 °C[2] N )
deposition annealing (>100 °C)

without molecular degradation.

Denser than water due to
_ heavy fluorine atoms; dictates
Density 1.54 g/cm3[2] ) o
phase separation behavior in

biphasic solvent systems.

High purity is mandatory; trace
) impurities (e.g., silane dimers)
Purity Standard =97.0% (GO disrupt the uniform packing of

the SAM.

Mechanistic Pathway: Silanization and SAM
Formation

© 2026 BenchChem. All rights reserved. 2/9 Tech Support


https://www.benchchem.com/product/b1304108
https://commonchemistry.cas.org/detail?cas_rn=83048-65-1
https://commonchemistry.cas.org/detail?cas_rn=83048-65-1
https://www.scbt.com/p/1h-1h-2h-2h-perfluorodecyltrimethoxysilane-83048-65-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3039630?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The formation of a robust SAM using FAS-17 relies on a moisture-sensitive sol-gel process|6].
As an Application Scientist, understanding the thermodynamics of this reaction is vital to

preventing coating failure.

o Hydrolysis: The three methoxy (-OCH3) groups react with trace ambient or solvent moisture
to form reactive silanol (-OH) groups, releasing methanol as a byproduct[6].

o Physisorption: The newly formed silanols establish transient hydrogen bonds with hydroxyl
groups present on the activated substrate (e.g., oxidized silicon, glass, or plasma-treated
aluminum)[4].

o Condensation: Under thermal annealing or vacuum curing, a dehydration condensation
reaction occurs. This forges permanent, covalent siloxane (Si-O-Si) bonds between the
silane and the substrate, while also crosslinking adjacent silane molecules to form a dense,
impenetrable 2D network|[6].
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Figure 1: Stepwise mechanistic pathway of FAS-17 silanization forming a self-assembled
monolayer.

Advanced Applications

Omniphobic and Anti-Corrosion Interfaces FAS-17 is deposited onto microstructured substrates
(such as additively manufactured aluminum) to create Slippery Liquid-Infused Porous Surfaces
(SLIPS) or superhydrophobic interfaces. The dense packing of the perfluorinated chains
prevents aqueous and organic foulants from penetrating the surface, fundamentally shifting the
wetting state to a Cassie-Baxter regime and acting as a dielectric barrier that drastically
reduces corrosion current density[7].
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Fluorous Biphase Drug Delivery Systems (FB-DDS) In nanomedicine, FAS-17 is utilized to
functionalize discoidal porous silicon particles (PSPs). The resulting fluorous surface enables
the highly specific loading of perfluorocarbon (PFC) liquids and fluorous-tagged
pharmaceuticals via non-covalent fluorine—fluorine interactions. Upon the application of low-
frequency ultrasound (LFUS), the PFC undergoes rapid acoustic phase-transition
(evaporation), forcefully ejecting the therapeutic payload into the target tissue[1].

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols detail the exact
methodologies for FAS-17 application, emphasizing the causality behind each procedural step.

Protocol A: Vapor-Phase Deposition for
Superhydrophobic Aluminum|[9],[8]

Causality Focus: Vapor-phase deposition is selected over liquid immersion for delicate
microstructures to eliminate capillary forces during solvent evaporation, which can otherwise
collapse nanoscale features.

o Substrate Activation: Clean aluminum substrates via sequential sonication in acetone,
isopropanol (IPA), and de-ionized water. Dry under N2 flow and treat with an oxygen plasma
cleaner. Reasoning: Plasma treatment heavily hydroxylates the surface, maximizing anchor
points for the silane[8].

o Chamber Preparation: Place the activated samples into a sealed glass container alongside a
50 mL beaker containing 1 mL of a 5% (v/v) FAS-17 solution in toluene[8].

o Thermal Evaporation: Heat the sealed container in an atmospheric pressure oven at 80 °C
for 3 hours[8]. Reasoning: Toluene acts as a volatile carrier gas, transporting the heavy FAS-
17 molecules to the substrate without bulk liquid contact.

o Curing: Remove samples and cure at 100 °C overnight to finalize siloxane bond
condensation|[8].
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Figure 2: Vapor-phase deposition workflow for FAS-17 superhydrophobic coatings.

Protocol B: Liquid-Phase Silanization for Porous Silicon
Drug Carriers[1]

Causality Focus: Liguid-phase is required here to ensure deep pore penetration within the
silicon particles. Dichloromethane (DCM) is utilized as an aprotic solvent to prevent premature
bulk hydrolysis of the silane.

» Oxidation: Thermally oxidize the porous silicon array to generate a dense layer of surface
silanols.

 Silanization: Immerse the array in 1 mL of 1 mM FAS-17 dissolved in anhydrous DCM.
Incubate statically for 2 hours at room temperature[1]. Reasoning: The 2-hour window allows
thermodynamic equilibrium for deep-pore diffusion and physisorption.
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» Washing: Rinse sequentially with ethanol and Milli-Q water, then dry with N2[1]. Reasoning:
Ethanol strips away unreacted silane monomers, preventing multilayer clumping.

e Annealing: Place the array in a Schlenk flask and anneal under an N2 atmosphere at 100 °C
for 1 hour[1]. Reasoning: N2 prevents oxidative degradation while heat drives the
dehydration condensation, locking the SAM in place.

Environmental, Health, and Safety (EHS)

FAS-17 is a highly reactive and hazardous fluorochemical. According to globally harmonized
safety data, it causes severe eye damage (H318), is suspected of causing cancer (H351), and
may damage fertility or the unborn child (H360D). Furthermore, the hydrolysis phase releases
methanol, a toxic and flammable volatile organic compound. All silanization procedures must
be conducted in a certified fume hood with appropriate personal protective equipment (PPE),
and waste must be segregated strictly as hazardous fluorinated organic material[6],.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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